N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(2-hydroxyphenyl)propanamide

• Molecular Formula: C19H23NO4
• Molecular Weight: 329.4 g/mol
• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(2-hydroxyphenyl)propanamide
• InChI: InChI=1S/C19H23NO4/c1-23-17-9-7-14(13-18(17)24-2)11-12-20-19(22)10-8-15-5-3-4-6-16(15)21/h3-7,9,13,21H,8,10-12H2,1-2H3,(H,20,22)
• InChI Key: KUTONBDGRNESMU-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)CCNC(=O)CCC2=CC=CC=C2O)OC

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(2-hydroxyphenyl)propanamide, also known as AH-7921, is a synthetic opioid analgesic drug that was first synthesized in the 1970s. It has been used in scientific research for its potential as a painkiller and its effects on the central nervous system. In

Mechanism of Action

N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(2-hydroxyphenyl)propanamide acts as a mu-opioid receptor agonist, which means it binds to and activates the mu-opioid receptors in the brain and spinal cord. This activation leads to a decrease in the transmission of pain signals and an increase in the release of dopamine, which produces feelings of pleasure and reward. N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(2-hydroxyphenyl)propanamide also has some affinity for the delta-opioid receptor, which may contribute to its analgesic effects.
Biochemical and Physiological Effects:
N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(2-hydroxyphenyl)propanamide has been shown to produce a range of biochemical and physiological effects in animal studies. These include analgesia, sedation, anxiolysis, respiratory depression, and hypothermia. It has also been found to increase the release of dopamine in the brain, which may contribute to its potential for abuse.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(2-hydroxyphenyl)propanamide in lab experiments is its potency as an analgesic, which makes it a useful tool for studying pain pathways in the central nervous system. However, its potential for abuse and the risk of respiratory depression make it a challenging compound to work with. Careful monitoring and dose titration are necessary to ensure the safety of researchers and animals.

Future Directions

There are several future directions for research on N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(2-hydroxyphenyl)propanamide. One area of interest is its potential as a treatment for chronic pain, as it has been shown to be effective in animal models of neuropathic pain. Another area of interest is its effects on the reward system in the brain, which may contribute to its potential for abuse. Further research is needed to understand the long-term effects of N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(2-hydroxyphenyl)propanamide use and to develop strategies for mitigating its risks. Additionally, new analogs of N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(2-hydroxyphenyl)propanamide may be developed that have improved safety profiles and therapeutic potential.
In conclusion, N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(2-hydroxyphenyl)propanamide is a synthetic opioid analgesic that has been used in scientific research for its potential as a painkiller and its effects on the central nervous system. Its mechanism of action involves activation of the mu-opioid receptor, which leads to analgesia and the release of dopamine. While it has potential as a tool for studying pain pathways, its risks for abuse and respiratory depression make it a challenging compound to work with. Further research is needed to understand its long-term effects and to develop safer and more effective analogs.

Synthesis Methods

N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(2-hydroxyphenyl)propanamide is synthesized through a multi-step process that involves the reaction of 3,4-dimethoxyphenethylamine with 2-hydroxybenzaldehyde, followed by reduction and acylation. The final product is a white crystalline powder that is soluble in water and organic solvents.

Scientific Research Applications

N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(2-hydroxyphenyl)propanamide has been used in scientific research for its potential as a painkiller and its effects on the central nervous system. It has been found to be a potent analgesic in animal studies, with a potency similar to that of morphine. It has also been shown to have sedative and anxiolytic effects, as well as the potential to induce respiratory depression.